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Compound of Interest

Compound Name: 3,4-Diethyl-3,4-dinitrohexane

CAS No.: 117132-55-5

Cat. No.: B14291967

Get Quote

This guide outlines the technical protocols for the initial sensitivity characterization of 3,4-
Diethyl-3,4-dinitrohexane, a vicinal dinitroalkane. Given the structural similarity of this

compound to known energetic taggants (e.g., DMNB) and its potential presence as a high-

energy intermediate in pharmaceutical synthesis or energetic plasticizer development, rigorous

safety testing is mandatory before scale-up.

Part 1: Compound Profile & Safety Prerequisites
3,4-Diethyl-3,4-dinitrohexane is a symmetrical vicinal dinitroalkane formed via the oxidative

dimerization of 3-nitropentane. Structurally, it features a sterically crowded central C-C bond

flanked by two quaternary carbons, each bearing a nitro group and two ethyl chains.

Chemical Structure:

Theoretical Hazard: The central C-C bond in vicinal dinitro compounds is notoriously weak

(Bond Dissociation Energy

40–50 kcal/mol) due to the repulsive forces between the nitro groups and steric strain. While
alkyl substitution generally desensitizes the molecule compared to polynitro-aromatics, the
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potential for homolytic cleavage and subsequent radical propagation necessitates
classification as a Potential Explosive Material (PEM) until tested.

Physical State: Likely a crystalline solid or viscous liquid (depending on purity and

stereoisomerism).

Pre-Test Characterization Workflow
Before mechanical testing, the thermal stability must be established to ensure the material

does not decompose violently under the ambient conditions of the impact/friction tests.
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(>98% Purity)
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Mechanical Testing>180°C

STOP:
Review Synthesis/Stabilize
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Figure 1: Pre-screening workflow to ensure thermal stability prior to mechanical handling.

Part 2: Impact Sensitivity Testing (BAM Fallhammer)
Objective: Determine the sensitivity of the compound to drop-weight impact, simulating dropped

containers or mechanical shock during transport.

Methodology: BAM (Bundesanstalt für Materialforschung und -prüfung) Fallhammer Test.

Protocol
Sample Preparation:

If solid: Grind roughly to < 0.5 mm particle size. Dry for 24h over

.

If liquid: Use the specific liquid sample device (hollow cylinder).

Volume:
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per test (using the standard measuring spoon).

Apparatus Setup:

Anvil: Polished steel blocks (Hardness 60-62 HRC).

Striker: Steel cylinder with locating ring.

Weights: 1 kg, 2 kg, 5 kg, 10 kg.

Procedure (Bruceton Staircase Method):

Place the sample in the center of the confinement ring on the lower anvil.

Position the upper striker gently on the sample.

Release the weight from a defined height.

Observation: Check for "reaction" (flash, smoke, audible report, or discoloration).

Step Adjustment: If reaction

Decrease energy (mass

height). If no reaction

Increase energy.

Perform 30 drops to determine the

(height for 50% probability of initiation).

Data Interpretation
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Impact Energy (J) Classification Handling Implication

J Very Sensitive
DO NOT HANDLE.

Robot/Remote only.

J Sensitive
Use ESD mats, conductive

tools, blast shields.

J Moderate
Standard lab safety (fume

hood, sash down).

J Insensitive
Safe for standard transport

(UN Class 4.1 likely).

Prediction for 3,4-Diethyl-3,4-dinitrohexane: Due to the "caging" effect of the ethyl groups,

this compound is expected to fall in the > 40 J (Insensitive) range, similar to DMNB. However,

impurities (e.g., unreacted 3-nitropentane or oxidation byproducts) can drastically sensitize the

batch.

Part 3: Friction Sensitivity Testing (BAM Friction)
Objective: Assess the risk of initiation due to shear forces (grinding, screw caps, sliding parts).

Methodology: BAM Friction Tester.

Protocol
Apparatus: A fixed porcelain pin is pressed against a moving porcelain plate with a defined

normal force.

Sample Loading:

Place

of sample on the roughened porcelain plate.

Lower the porcelain pin (10 mm diameter) onto the sample.

Execution:
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Apply load (starting at 360 N for expected insensitive materials).

The plate moves back and forth once (10 mm stroke) at a specific velocity.

Criteria: Look for flash, crackle, or smoke.

Testing Sequence:

Start high (360 N). If no reaction in 6 trials, classify as "Insensitive to Friction".

If reaction occurs, reduce load (240 N, 160 N, etc.) until the Limiting Load (highest load

with 0 reactions in 6 trials) is found.

Mechanism of Action
Friction sensitivity in vicinal dinitroalkanes is driven by hot spot formation. The shear energy

melts the crystal surface; if the melt temperature exceeds the decomposition onset (determined

in Part 1), initiation occurs. The high steric bulk of the ethyl groups likely increases the melting

point and viscosity, potentially reducing friction sensitivity compared to methyl analogs.

Part 4: Electrostatic Discharge (ESD) Sensitivity
Objective: Determine the ignition energy threshold from static electricity (human body or

processing equipment).

Methodology: Capacitive Discharge Test.

Protocol
Circuit:

Capacitance (

): Variable (100 pF to 10,000 pF).

Voltage (

): Up to 10 kV.

Resistance: 0
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(worst case) and 500

(Human Body Model).

Procedure:

Place sample between two electrodes (needle-to-plane or sphere-to-plane).

Charge capacitor to target voltage.

Discharge through the sample.

Calculate Energy:

.

Threshold Determination: Find the Minimum Ignition Energy (MIE).
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Figure 2: Logic flow for determining electrostatic discharge risks.

Part 5: Data Synthesis & Classification
Upon completion of the testing triad, the compound is classified for transport and handling. For

3,4-Diethyl-3,4-dinitrohexane, the expected profile (based on structural analogs) is:
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Test Typical Result (Analog) Classification

Impact J Insensitive

Friction N Insensitive

ESD J Low Sensitivity

Critical Note for Drug Development: Even if the compound tests as "Insensitive," it is a

Genotoxic Impurity candidate due to the nitro groups. However, from a Process Safety

perspective, if the Impact is >40J and Decomposition Onset >180°C, it can likely be handled in

standard reactors without blast bunkers, provided standard grounding (static dissipation) is in

place.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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